molecular formula C13H10Cl2N2O2 B2862252 N-benzyl-2,3-dichloro-6-nitroaniline CAS No. 680212-51-5

N-benzyl-2,3-dichloro-6-nitroaniline

Cat. No. B2862252
CAS RN: 680212-51-5
M. Wt: 297.14
InChI Key: QRMROQDRGPNPOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-2,3-dichloro-6-nitroaniline is a chemical compound with the CAS Number: 680212-51-5 . It has a molecular weight of 297.14 and its IUPAC name is N-benzyl-N-(2,3-dichloro-6-nitrophenyl)amine . The compound is solid at room temperature .


Molecular Structure Analysis

The InChI code for N-benzyl-2,3-dichloro-6-nitroaniline is 1S/C13H10Cl2N2O2/c14-10-6-7-11(17(18)19)13(12(10)15)16-8-9-4-2-1-3-5-9/h1-7,16H,8H2 . The compound belongs to the monoclinic crystal system with P21 space group .


Physical And Chemical Properties Analysis

N-benzyl-2,3-dichloro-6-nitroaniline is a solid at room temperature . The compound has a molecular weight of 297.14 . The compound exhibits 79% transmittance and its cut-off wavelength is 244 nm .

Scientific Research Applications

Dye Synthesis

Nitroaniline derivatives are utilized in the synthesis of azo disperse dyes, demonstrating the importance of electronic and steric effects in dye coloration. This area of research indicates that nitroaniline compounds can play a critical role in developing new dye molecules with specific color properties (Peters & Chisowa, 1993).

Molecular Electronics

Nitroaniline derivatives have been incorporated into molecular electronic devices, exhibiting unique properties such as negative differential resistance and high on-off ratios. This suggests potential applications of N-benzyl-2,3-dichloro-6-nitroaniline in the field of molecular electronics and the development of novel electronic components (Chen, Reed, Rawlett, & Tour, 1999).

Detection of Disinfection By-products

Studies on nitrogenous organic compounds, including nitroaniline derivatives, have highlighted their role as precursors in the formation of disinfection by-products (DBPs) in water treatment processes. Understanding these precursors can lead to better management and reduction strategies for harmful DBPs in drinking water (Chang, Chen, & Wang, 2011).

Chemosensors

Nitroaniline compounds have been developed as chemosensors for the detection of cyanide in aqueous environments, leveraging the strong affinity of cyanide towards certain chemical groups. This research suggests the potential application of N-benzyl-2,3-dichloro-6-nitroaniline in environmental monitoring and safety (Sun, Wang, & Guo, 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word "Warning" . The hazard statements associated with it are H315, H319, and H335 . The precautionary statements are P260 and P280 .

Relevant Papers The search results include references to peer-reviewed papers related to N-benzyl-2,3-dichloro-6-nitroaniline . These papers could provide further insights into the properties and potential applications of this compound.

properties

IUPAC Name

N-benzyl-2,3-dichloro-6-nitroaniline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10Cl2N2O2/c14-10-6-7-11(17(18)19)13(12(10)15)16-8-9-4-2-1-3-5-9/h1-7,16H,8H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRMROQDRGPNPOF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC2=C(C=CC(=C2Cl)Cl)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-2,3-dichloro-6-nitroaniline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.